[1,2,4]Triazolo[1,5-a]pyridin-7-amine;hydrochloride

• IUPAC Name: [1,2,4]triazolo[1,5-a]pyridin-7-amine;hydrochloride
• InChI: InChI=1S/C6H6N4.ClH/c7-5-1-2-10-6(3-5)8-4-9-10;/h1-4H,7H2;1H
• InChI Key: ZMVRYIKFPABLGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=N2)C=C1N.Cl
• Molecular Formula: C6H7ClN4
• Molecular Weight: 170.60 g/mol
• CAS RN: 2309474-14-2

Description

“[1,2,4]Triazolo[1,5-a]pyridin-7-amine;hydrochloride” is a chemical compound with the molecular formula C6H7ClN4. It is a solid substance and is stored at temperatures between 2-8°C. This compound is part of the [1,2,4]triazolo[1,5-a]pyrimidines (TPs) family, which is an important class of non-naturally occurring small molecules. These molecules have found applications in various fields such as agriculture and medicinal chemistry, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer activities.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines has been a subject of research for many years. A common approach to constructing the [1,2,4]triazolo[1,5-a]pyridine skeleton is the oxidative cyclization of N-(2-pyridyl)amidines. Various oxidizers such as NaOCl, Pb(OAc)4, or MnO2, as well as more environmentally friendly PIFA (PhI(OCOCF3)2) and I2/KI, have been used for this purpose.

Molecular Structure Analysis

The molecular structure of [1,2,4]Triazolo[1,5-a]pyridin-7-amine;hydrochloride can be viewed using computational tools. The structure is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) have been used in various chemical reactions. For instance, they have been used in the preparation of novel CDK2 targeting compounds. The growth of the three examined cell lines was significantly inhibited by most of the prepared compounds.

Physical And Chemical Properties Analysis

“[1,2,4]Triazolo[1,5-a]pyridin-7-amine;hydrochloride” is a solid substance. It has a molecular weight of 170.6. The compound is stored at temperatures between 2-8°C under an inert atmosphere.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• Applications :
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Antiepileptic Activity

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Antibacterial Properties

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Anticancer Potential

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Synthetic Methodology

• Reaction Mechanism : The tandem reaction involves enaminonitriles and benzohydrazides, resulting in good-to-excellent yields. .

Material Science Applications

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Safety and Hazards

The safety information available indicates that this compound may cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazolo[1,5-a]pyridine derivatives, have been found to act as inhibitors of janus kinases (jak1 and jak2) and phd-1 . These targets play crucial roles in various biological processes, including immune response, cell growth, and differentiation .

Mode of Action

Similar compounds have been shown to inhibit their targets by binding to the active site, thereby preventing the target proteins from performing their functions .

Biochemical Pathways

Given its potential role as a jak inhibitor, it may impact the jak-stat signaling pathway, which is involved in various cellular processes, including cell growth, differentiation, and immune response .

Pharmacokinetics

Similar compounds have been reported to have good oral bioavailability .

Result of Action

Similar compounds have been reported to exhibit anti-inflammatory and antiproliferative activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .